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Compound of Interest

Compound Name: 4'-Fluoroacetophenone

Cat. No.: B120862 Get Quote

Essential Safety and Handling Guide for 4'-
Fluoroacetophenone
For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides immediate, essential safety and logistical

information for the proper use and disposal of 4'-Fluoroacetophenone, ensuring the well-

being of laboratory personnel and the integrity of research.

Physicochemical and Safety Data
A clear understanding of the properties of 4'-Fluoroacetophenone is the first step in safe

handling. The following table summarizes key quantitative data.
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Property Value

Molecular Formula C8H7FO

Molecular Weight 138.14 g/mol

Appearance Clear colorless to slightly yellow liquid[1]

Melting Point 4 °C[1][2]

Boiling Point 196 °C at 760 mmHg[1]

Flash Point 71 °C (159.8 °F) - closed cup[1][2][3]

Density 1.138 - 1.141 g/cm³ at 20 °C[1][2]

Hazard Identification and Personal Protective Equipment
(PPE)
4'-Fluoroacetophenone is a combustible liquid that can cause skin, eye, and respiratory

irritation.[4][5][6][7] Strict adherence to PPE protocols is mandatory to minimize exposure risks.
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Hazard GHS Hazard Statement Required PPE

Skin Irritation
H315: Causes skin irritation[4]

[5]

Protective gloves and

appropriate protective clothing

to prevent skin exposure.[1][4]

Eye Irritation
H319: Causes serious eye

irritation[4][5]

Goggles or chemical safety

glasses with side shields

(European Standard EN 166).

[1][2][4] A face shield may also

be appropriate.[2]

Respiratory Irritation
H335: May cause respiratory

irritation[4][5]

Under normal laboratory use

with adequate ventilation,

respiratory protection may not

be required.[4] For large-scale

use, emergencies, or if

ventilation is inadequate, a

NIOSH/MSHA or European

Standard EN 136/EN 149

approved respirator is

necessary.[1][4]

Combustibility H227: Combustible liquid[8]

N/A (Handled through

engineering controls and safe

work practices)

The following diagram illustrates the relationship between the hazards of 4'-
Fluoroacetophenone and the corresponding personal protective equipment.
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Hazards of 4'-Fluoroacetophenone
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PPE and Hazard Mitigation Diagram
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Standard Operating Procedure for Handling 4'-
Fluoroacetophenone
The following workflow provides a step-by-step guide for the safe handling and disposal of 4'-
Fluoroacetophenone in a laboratory setting.
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Preparation

Handling & Use

Spill & Emergency Response

Waste Disposal

Review Safety Data Sheet (SDS)

Ensure Eyewash & Safety Shower are Accessible

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Well-Ventilated Area
(e.g., Fume Hood)

Keep Away from Heat, Sparks, and Open Flames

Avoid Ingestion and Inhalation

Remove all Ignition Sources

If Spill Occurs

Prevent Contact with Eyes, Skin, and Clothing

Keep Container Tightly Closed When Not in Use

Collect Waste in a Labeled, Closed Container

End of Experiment

Absorb Spill with Inert Material
(e.g., sand, vermiculite)

Place in a Suitable, Closed Container for Disposal

Ventilate Area and Wash Spill Site After Material Pickup is Complete

Dispose of Contents/Container to an Approved Waste Disposal Plant

Follow all Federal, State, and Local Regulations
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Safe Handling Workflow for 4'-Fluoroacetophenone
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Detailed Protocols
1. Preparation and Handling:

Engineering Controls: Always handle 4'-Fluoroacetophenone in a well-ventilated area,

preferably within a chemical fume hood.[1][4] Ensure that eyewash stations and safety

showers are in close proximity and are readily accessible.[4][9]

Safe Handling Practices: Avoid contact with skin, eyes, and clothing.[1][8] Do not ingest or

inhale the substance.[1] Keep the container tightly closed when not in use.[1][4] It is a

combustible liquid, so keep it away from open flames, hot surfaces, and other sources of

ignition.[1][4][8]

Hygiene: Wash hands thoroughly after handling the chemical.[1] Do not eat, drink, or smoke

in the work area.[4] Contaminated clothing and gloves should be removed and washed

before reuse.[4]

2. First Aid Measures:

In case of eye contact: Immediately rinse with plenty of water for at least 15 minutes, making

sure to lift the upper and lower eyelids.[1] Remove contact lenses if present and easy to do.

[4] Seek immediate medical attention.[1][2]

In case of skin contact: Wash off immediately with plenty of soap and water for at least 15

minutes.[2][4] If skin irritation persists, consult a physician.[4]

If inhaled: Move the person to fresh air and keep them comfortable for breathing.[4][7] If you

feel unwell, call a poison center or doctor.[4]

If ingested: Clean the mouth with water and drink plenty of water afterward.[4] Do not induce

vomiting.[2] Seek immediate medical attention.[1][2]

3. Accidental Release Measures:

Personal Precautions: For any spills, immediately clear the area.[2] Wear appropriate

personal protective equipment, including respiratory protection if necessary.[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b120862?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/44823.pdf
https://www.fishersci.fr/store/msds?partNumber=10686492&countryCode=FR&language=en
https://www.fishersci.fr/store/msds?partNumber=10686492&countryCode=FR&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11733~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2016:13:10~~3-Fluoroacetophenone~~
https://pim-resources.coleparmer.com/sds/44823.pdf
https://aksci.com/sds/D547_SDS.pdf
https://pim-resources.coleparmer.com/sds/44823.pdf
https://pim-resources.coleparmer.com/sds/44823.pdf
https://www.fishersci.fr/store/msds?partNumber=10686492&countryCode=FR&language=en
https://pim-resources.coleparmer.com/sds/44823.pdf
https://www.fishersci.fr/store/msds?partNumber=10686492&countryCode=FR&language=en
https://aksci.com/sds/D547_SDS.pdf
https://pim-resources.coleparmer.com/sds/44823.pdf
https://www.fishersci.fr/store/msds?partNumber=10686492&countryCode=FR&language=en
https://www.fishersci.fr/store/msds?partNumber=10686492&countryCode=FR&language=en
https://pim-resources.coleparmer.com/sds/44823.pdf
https://www.fishersci.fr/store/msds?partNumber=10686492&countryCode=FR&language=en
https://pim-resources.coleparmer.com/sds/44823.pdf
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/106130-SDS-EN.pdf
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/106130-SDS-EN.pdf
https://www.fishersci.fr/store/msds?partNumber=10686492&countryCode=FR&language=en
https://www.fishersci.fr/store/msds?partNumber=10686492&countryCode=FR&language=en
https://www.fishersci.fr/store/msds?partNumber=10686492&countryCode=FR&language=en
https://www.echemi.com/sds/4-fluoroacetophenone-pid_Seven33645.html
https://www.fishersci.fr/store/msds?partNumber=10686492&countryCode=FR&language=en
https://www.fishersci.fr/store/msds?partNumber=10686492&countryCode=FR&language=en
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/106130-SDS-EN.pdf
https://pim-resources.coleparmer.com/sds/44823.pdf
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/106130-SDS-EN.pdf
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/106130-SDS-EN.pdf
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/106130-SDS-EN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120862?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Containment and Cleanup: Remove all sources of ignition.[1][4] Absorb the spill with an inert,

non-combustible material such as sand, diatomaceous earth, or universal binding agents.[2]

Collect the absorbed material into a suitable, closed container for disposal.[1][2]

4. Storage and Disposal:

Storage: Store in a dry, cool, and well-ventilated place.[4][8] Keep the container tightly closed

and away from heat, sparks, and flames.[1][4]

Disposal: Waste disposal should be conducted in accordance with all applicable federal,

state, and local environmental regulations.[8][10] Chemical waste generators must determine

if a discarded chemical is classified as hazardous waste.[1] It may be possible to dispose of

this chemical through a licensed chemical incinerator.[10] Do not release into the

environment.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling 4'-
Fluoroacetophenone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b120862#personal-protective-equipment-for-handling-
4-fluoroacetophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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